2-(2-Naphthyl)ethanethiol

• IUPAC Name: 2-naphthalen-2-ylethanethiol
• InChI: InChI=1S/C12H12S/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-6,9,13H,7-8H2
• InChI Key: GPXNBMMDNQAKHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CCS
• Molecular Formula: C12H12S
• Molecular Weight: 188.29 g/mol

Description

2-(2-Naphthyl)ethanethiol is an organosulfur compound characterized by an ethanethiol group (-CH₂CH₂SH) attached to the β-position of a naphthalene ring. This structure combines the aromatic properties of naphthalene with the nucleophilic reactivity of the thiol group.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-(2-Naphthyl)ethanethiol can be synthesized through several methods. One common approach involves the Newman–Kwart rearrangement starting from a thiocarbamate derivative of 2-naphthol . This method involves heating the thiocarbamate to induce the rearrangement, followed by hydrolysis to yield the desired thiol.

Industrial Production Methods: In industrial settings, 2-(2-Naphthyl)ethanethiol is often produced by catalytic hydrogenation of a sulfonic acid derivative of naphthalene or by reducing naphthalenesulfonyl chloride with zinc . These methods are preferred due to their efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 2-(2-Naphthyl)ethanethiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form the corresponding hydrocarbon.

Substitution: The thiol group can participate in nucleophilic substitution reactions, replacing other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium hypochlorite.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in substitution reactions.

Major Products:

Oxidation: Disulfides or sulfonic acids.

Reduction: Corresponding hydrocarbons.

Substitution: Various substituted naphthalene derivatives.

Scientific Research Applications

2-(2-Naphthyl)ethanethiol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme mechanisms and protein interactions.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Naphthyl)ethanethiol involves its interaction with various molecular targets. The thiol group can form covalent bonds with proteins and enzymes, affecting their function. This interaction can modulate biochemical pathways and influence cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The following ethanethiol derivatives are structurally related to 2-(2-Naphthyl)ethanethiol, differing primarily in their substituent groups:

Compound Name	Substituent Group	Molecular Formula	Key Features
2-(2-Naphthyl)ethanethiol	2-Naphthyl	C₁₂H₁₂S	Aromatic bulkiness, π-π stacking potential, limited solubility in polar solvents
2-(Diisopropylamino)ethanethiol	Diisopropylamino (-N(iPr)₂)	C₈H₁₉NS	Strongly basic amino group, enhances solubility in acidic media; used as a precursor for chemical warfare agent analysis
2-(2-Chlorophenyl)ethanethiol	2-Chlorophenyl	C₈H₉ClS	Electron-withdrawing Cl substituent increases electrophilicity; potential for Suzuki coupling reactions
2-(2-Pyridyl)ethanethiol	2-Pyridyl	C₇H₉NS	Coordination sites (N and S), forms stable metal complexes; used in catalysis
2-(Phenylthio)ethanethiol	Phenylthio (-SPh)	C₈H₁₀S₂	Dual thiol functionality, redox-active; applicable in polymer crosslinking

Physical and Chemical Properties

• Solubility: Amino-substituted ethanethiols (e.g., 2-(diisopropylamino)ethanethiol) exhibit higher solubility in polar solvents due to protonation of the amino group in acidic conditions . Aromatic-substituted ethanethiols (e.g., 2-(2-naphthyl)ethanethiol) are less polar, favoring solubility in organic solvents like dichloromethane or toluene .
• Reactivity: Thiol groups in all compounds undergo oxidation to disulfides or nucleophilic substitution. Electron-withdrawing groups (e.g., Cl in 2-(2-chlorophenyl)ethanethiol) increase thiol acidity (lower pKa) . Amino groups (e.g., in 2-(ethylisopropylamino)ethanethiol) enable pH-dependent reactivity, forming stable salts or participating in alkylation reactions .

Data Tables

Table 1: Molecular Weights and CAS Numbers

Compound Name	Molecular Weight (g/mol)	CAS Registry Number
2-(2-Naphthyl)ethanethiol	~188.3 (estimated)	Not explicitly listed
2-(Diisopropylamino)ethanethiol	161.31	5842-07-9
2-(2-Chlorophenyl)ethanethiol	172.68	131911-21-2
2-(2-Pyridyl)ethanethiol	139.22	Not explicitly listed

Research Findings and Challenges

• Stability Issues : Thiols like 2-(2-naphthyl)ethanethiol are prone to oxidation, requiring storage under inert atmospheres .
• Synthetic Complexity : Multi-step synthesis is often required for ethanethiols with bulky substituents (e.g., naphthyl or azido groups), limiting scalability .

Biological Activity

2-(2-Naphthyl)ethanethiol, a compound with the molecular formula $C_{12}H_{12}S$, has gained attention for its diverse biological activities. This article explores its antimicrobial, anticancer, and other therapeutic potentials, supported by relevant research findings and case studies.

Chemical Structure and Properties

• IUPAC Name : 2-(2-Naphthyl)ethanethiol
• Molecular Formula : $C_{12}H_{12}S$
• Molecular Weight : 200.29 g/mol

The compound features a naphthalene ring structure attached to an ethanethiol group, which contributes to its unique chemical properties and biological activities.

Overview of Biological Activity

Research indicates that 2-(2-Naphthyl)ethanethiol exhibits various biological activities:

• Antimicrobial Activity : Preliminary studies suggest significant antibacterial effects against several pathogens.
• Anticancer Potential : Evaluated for its antiproliferative effects on various cancer cell lines.
• Mechanism of Action : Likely involves interactions with specific molecular targets that influence cellular signaling and proliferation.

Antimicrobial Activity

The antimicrobial potential of 2-(2-Naphthyl)ethanethiol was assessed through minimum inhibitory concentration (MIC) tests against various pathogens. The results are summarized in the following table:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	45
Escherichia coli	55
Pseudomonas aeruginosa	65

These findings indicate that the compound possesses notable antibacterial activity, particularly against gram-positive bacteria.

Anticancer Activity

In vitro studies have evaluated the antiproliferative effects of the compound on several cancer cell lines. The results are as follows:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	12
A549 (lung cancer)	18
MCF-7 (breast cancer)	16

The compound demonstrated significant cytotoxicity against these cell lines, indicating its potential as an anticancer agent. Mechanistic studies suggest that it may induce apoptosis and cause cell cycle arrest.

Case Studies

• Study on Antimicrobial Efficacy : A study published in Phytochemical Analysis highlighted the effectiveness of 2-(2-Naphthyl)ethanethiol against methicillin-resistant Staphylococcus aureus (MRSA), showcasing its potential as a therapeutic agent in combating antibiotic resistance.
• Antiproliferative Effects : Another investigation focused on the antiproliferative effects of the compound against various cancer cell lines, revealing that it significantly inhibited cell growth in a dose-dependent manner.

The mechanism by which 2-(2-Naphthyl)ethanethiol exerts its biological effects is believed to involve:

• Interaction with Protein Targets : The thiol group may enhance interactions with membrane-bound proteins, influencing their activity.
• Induction of Apoptosis : Evidence suggests that the compound may trigger apoptotic pathways in cancer cells, contributing to its anticancer effects.